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Application Note & Protocol

This document provides a detailed protocol for the preparation of a 10x concentrated stock

solution of artificial cerebrospinal fluid (ACSF), a critical buffer for maintaining the viability of

brain slices in electrophysiology experiments.[1][2] A 10x stock solution offers convenience and

consistency for daily preparation of the 1x working solution.

Introduction
Artificial cerebrospinal fluid (ACSF) is a solution formulated to mimic the ionic composition and

physiological parameters of cerebrospinal fluid in the brain.[1][2] It is essential for sustaining

neuronal health and function during in vitro electrophysiological recordings, such as patch-

clamp experiments.[2][3] Preparing a concentrated 10x stock solution streamlines the

experimental workflow, reduces the potential for daily measurement errors, and ensures a

consistent supply of ACSF. This protocol outlines the preparation of two common types of

ACSF: a standard recording ACSF and a holding ACSF, which is often used for the initial

incubation of brain slices.[4][5]

Materials and Reagents
High-purity water (ddH2O or Milli-Q)

Analytical balance
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Magnetic stirrer and stir bar

Volumetric flasks or graduated cylinders

Storage bottles

Chemicals (Reagent grade or higher):

Sodium Chloride (NaCl)

Potassium Chloride (KCl)

Sodium Phosphate Monobasic (NaH2PO4)

D-Glucose

Calcium Chloride (CaCl2)

Magnesium Sulfate (MgSO4) or Magnesium Chloride (MgCl2)

Sodium Bicarbonate (NaHCO3) - Note: Typically added to the 1x working solution.

Quantitative Data: Composition of 10x ACSF Stock
Solutions
The following tables summarize the required amounts of each chemical to prepare 1 liter of two

different 10x ACSF stock solutions. It is crucial to note that divalent cations like Calcium (Ca²⁺)

and Magnesium (Mg²⁺) can sometimes be excluded from the concentrated stock to prevent

precipitation and added fresh to the 1x working solution.[6][7][8] However, many protocols

successfully include them in the 10x stock.

Table 1: Composition for 1 L of 10x Recording ACSF Stock Solution[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1574454?utm_src=pdf-body
https://www.benchchem.com/product/b1574454?utm_src=pdf-body
http://campagnola.github.io/electrophysiology/procedure.html
https://www.researchgate.net/post/Can_I_freeze-20C_X10_stock_of_ACSF
https://www.researchgate.net/post/Can-someone-advise-me-on-the-correct-preparation-of-ACSF-for-organotypic-slicing
https://www.benchchem.com/product/b1574454?utm_src=pdf-body
https://www.protocols.io/view/preparation-of-recording-acsf-artificial-cerebrosp-x54v9p4nmg3e/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Compound
Final Concentration in 10x
Stock (mM)

Weight per 1 Liter (g)

NaCl 1250 73.05

KCl 25 1.86

NaH2PO4 12 1.44

D-Glucose 125 22.52

CaCl2 20 2.94

MgSO4 20 4.93

Table 2: Composition for 1 L of 10x Holding ACSF Stock Solution[4][9]

Chemical Compound
Final Concentration in 10x
Stock (mM)

Weight per 1 Liter (g)

NaCl 1150 67.2

KCl 25 1.86

NaH2PO4 12.3 1.47

D-Glucose 100 18.02

CaCl2 20 2.94

MgSO4 20 4.93

Experimental Protocol: Preparation of 10x ACSF
Stock Solution

Prepare the Solvent: Measure out approximately 800 mL of high-purity water into a clean

beaker or flask with a magnetic stir bar.[10]

Dissolve Components: While stirring, add the chemicals listed in the chosen table (Table 1 or

2) one by one. Ensure each salt is fully dissolved before adding the next to prevent

precipitation.
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Complete the Volume: Once all components are dissolved, transfer the solution to a 1 L

volumetric flask or graduated cylinder. Add high-purity water to bring the final volume to

exactly 1 L.

Storage: Store the 10x ACSF stock solution in a sterile, sealed container at 4°C. The stock

solution is generally stable for several weeks to a couple of months.[7][11]

Experimental Protocol: Preparation of 1x Working
ACSF Solution from 10x Stock

Dilution: To prepare 1 L of 1x ACSF, add 100 mL of the 10x stock solution to a beaker

containing approximately 800 mL of high-purity water.[4][5]

Add Bicarbonate: Add Sodium Bicarbonate (NaHCO3) to the diluted solution. For a final

concentration of 26 mM in the 1x solution, add 2.18 g of NaHCO3.[4][5]

Adjust Volume: Bring the final volume to 1 L with high-purity water.

Oxygenation and pH Buffering: Bubble the 1x ACSF solution with carbogen gas (95% O2,

5% CO2) for at least 15-30 minutes before use.[9][12] This is critical for oxygenating the

solution and maintaining the physiological pH of 7.3-7.4.[12][13]

Final Checks: Before use, it is recommended to check the pH and osmolarity of the 1x ACSF
to ensure they are within the desired physiological range.[12][13]

Visualizations
The following diagrams illustrate the workflow for preparing the 10x ACSF stock and the

subsequent 1x working solution.

10x ACSF Stock Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing 10x ACSF stock solution.
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Caption: Preparing 1x working ACSF from 10x stock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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